3,4-difluoro-N-(3-methylbutyl)aniline
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Description
3,4-Difluoro-N-(3-methylbutyl)aniline is a fluorinated aniline derivative characterized by a benzene ring substituted with fluorine atoms at the 3- and 4-positions and a branched 3-methylbutyl group attached to the nitrogen atom. Fluorine atoms enhance electronegativity and metabolic stability, while the 3-methylbutyl group contributes to lipophilicity, influencing solubility and reactivity .
Properties
Molecular Formula |
C11H15F2N |
|---|---|
Molecular Weight |
199.24 g/mol |
IUPAC Name |
3,4-difluoro-N-(3-methylbutyl)aniline |
InChI |
InChI=1S/C11H15F2N/c1-8(2)5-6-14-9-3-4-10(12)11(13)7-9/h3-4,7-8,14H,5-6H2,1-2H3 |
InChI Key |
VPQDAKCRXQISSV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CCNC1=CC(=C(C=C1)F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,4-difluoro-N-(3-methylbutyl)aniline typically involves the following steps:
Starting Materials: The synthesis begins with 3,4-difluoroaniline and 3-methylbutylamine.
Reaction: The 3,4-difluoroaniline undergoes a nucleophilic substitution reaction with 3-methylbutylamine in the presence of a suitable catalyst and solvent.
Conditions: The reaction is usually carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product.
Industrial Production Methods
In an industrial setting, the production of 3,4-difluoro-N-(3-methylbutyl)aniline may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of high-throughput screening techniques can help identify the best catalysts and solvents for the reaction.
Chemical Reactions Analysis
Types of Reactions
3,4-Difluoro-N-(3-methylbutyl)aniline can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones.
Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.
Substitution: The fluorine atoms on the benzene ring can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.
Major Products Formed
Oxidation: The major products are quinones.
Reduction: The major products are amine derivatives.
Substitution: The major products depend on the nucleophile used but typically involve the replacement of fluorine atoms with other functional groups.
Scientific Research Applications
3,4-Difluoro-N-(3-methylbutyl)aniline has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.
Industry: The compound is used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 3,4-difluoro-N-(3-methylbutyl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atoms on the benzene ring can enhance the compound’s binding affinity to these targets, leading to increased potency and selectivity. The 3-methylbutyl group can also influence the compound’s pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion.
Comparison with Similar Compounds
Substituent Variations
N-Alkyl vs. N-Aryl/Alkenyl Substituents
- 3,4-Difluoro-N-(3-methylbutyl)aniline : The branched 3-methylbutyl group increases steric bulk and lipophilicity compared to smaller alkyl chains (e.g., isopropyl in 2,4-difluoro-N-(propan-2-yl)aniline, molar mass 171.19) .
- 3,4-Difluoro-N-(2-fluoro-3-methylbut-3-en-1-yl)-N-(4-methoxybenzyl)aniline (5.2.5g) : Dual substituents (4-methoxybenzyl and fluorinated alkenyl) introduce electron-donating and steric effects, altering reactivity in chemoselective transformations .
Fluorine Positional Isomers
- 2,4-Difluoro-N-(propan-2-yl)aniline : Fluorines at 2- and 4-positions create distinct electronic environments, influencing regioselectivity in electrophilic aromatic substitution reactions .
Physicochemical Properties
*Estimated based on .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
